N-[3-(dimethylamino)-2-methylpropyl]-4-methoxybenzamide

• IUPAC Name: N-[3-(dimethylamino)-2-methylpropyl]-4-methoxybenzamide
• InChI: InChI=1S/C14H22N2O2/c1-11(10-16(2)3)9-15-14(17)12-5-7-13(18-4)8-6-12/h5-8,11H,9-10H2,1-4H3,(H,15,17)
• InChI Key: FULBVEAGOMQODT-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)C1=CC=C(C=C1)OC)CN(C)C
• Molecular Formula: C14H22N2O2
• Molecular Weight: 250.34 g/mol

Description

N-[3-(dimethylamino)-2-methylpropyl]-4-methoxybenzamide is an organic compound with a complex structure that includes a dimethylamino group, a methylpropyl chain, and a methoxybenzamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[3-(dimethylamino)-2-methylpropyl]-4-methoxybenzamide typically involves the reaction of 4-methoxybenzoic acid with 3-(dimethylamino)-2-methylpropylamine. The reaction is usually carried out in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP) under anhydrous conditions. The reaction mixture is stirred at room temperature for several hours until the formation of the desired product is complete.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch reactors where the reactants are combined under controlled temperature and pressure conditions. The use of automated systems ensures precise control over reaction parameters, leading to high yields and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

N-[3-(dimethylamino)-2-methylpropyl]-4-methoxybenzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the dimethylamino group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as halides or amines in the presence of a base.

Major Products

Oxidation: Formation of corresponding carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted benzamides.

Scientific Research Applications

N-[3-(dimethylamino)-2-methylpropyl]-4-methoxybenzamide has several scientific research applications:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Investigated for its potential role in biochemical assays and as a probe for studying enzyme interactions.

Medicine: Explored for its potential therapeutic properties, including its use as an intermediate in the synthesis of pharmaceutical compounds.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-[3-(dimethylamino)-2-methylpropyl]-4-methoxybenzamide involves its interaction with specific molecular targets. The dimethylamino group can form hydrogen bonds and electrostatic interactions with biological molecules, influencing their activity. The compound may also interact with enzymes, altering their catalytic properties and affecting biochemical pathways.

Comparison with Similar Compounds

Similar Compounds

N-[3-(dimethylamino)propyl]methacrylamide: Similar structure but with a methacrylamide group instead of a benzamide group.

N,N-dimethyl-1,3-propanediamine: Contains a similar dimethylamino group but lacks the benzamide moiety.

Uniqueness

N-[3-(dimethylamino)-2-methylpropyl]-4-methoxybenzamide is unique due to the presence of both a dimethylamino group and a methoxybenzamide moiety, which confer distinct chemical and biological properties